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Compound of Interest

Compound Name: 2,4-Difluoro-3-methoxyphenol

Cat. No.: B1306883 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 2,4-Difluoro-3-
methoxyphenol as a valuable building block in medicinal chemistry, with a focus on its

application in the synthesis of novel therapeutic agents. While direct biological activity data for

this specific phenol is limited in publicly available literature, its structural motifs suggest

potential for broader biological screening.

Overview of 2,4-Difluoro-3-methoxyphenol
2,4-Difluoro-3-methoxyphenol is a poly-substituted aromatic compound that has gained

importance as an intermediate in the synthesis of complex bioactive molecules. Its strategic

combination of fluoro and methoxy groups on a phenolic ring makes it a versatile precursor for

introducing key pharmacophoric elements into drug candidates. The fluorine atoms can

enhance metabolic stability, binding affinity, and lipophilicity, while the methoxy and phenol

groups provide handles for further chemical modification.

Table 1: Compound Properties
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Property Value

CAS Number 886499-27-0[1][2][3]

Molecular Formula C₇H₆F₂O₂

Molecular Weight 160.12 g/mol

Appearance Varies (typically a solid)

Purity Commercially available up to >97%

Application in the Synthesis of HSD17B13 Inhibitors
A significant application of 2,4-Difluoro-3-methoxyphenol is in the synthesis of inhibitors for

hydroxysteroid 17β-dehydrogenase 13 (HSD17B13). HSD17B13 is a liver-specific enzyme

implicated in the progression of non-alcoholic fatty liver disease (NAFLD) and non-alcoholic

steatohepatitis (NASH).[4] Inhibition of this enzyme is a promising therapeutic strategy for

these chronic liver conditions.

Synthesis of 2-chloro-4-(2,4-difluoro-3-
methoxyphenoxy)pyrimidine
2,4-Difluoro-3-methoxyphenol serves as a key nucleophile in a nucleophilic aromatic

substitution (SNAr) reaction with 2,4-dichloropyrimidine to form a diaryl ether linkage, a

common scaffold in kinase inhibitors and other targeted therapies.
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Reactants Reagents

Product

2,4-Difluoro-3-methoxyphenol

SNAr Reaction

2,4-Dichloropyrimidine Sodium Hydroxide (NaOH) Acetone/Water

2-chloro-4-(2,4-difluoro-3-
methoxyphenoxy)pyrimidine

3-Methoxyphenol

Electrophilic
Fluorination (e.g., Selectfluor)

Fluorinated Intermediate(s)

Further Functionalization/
Purification

2,4-Difluoro-3-methoxyphenol
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Test Compound:
2,4-Difluoro-3-methoxyphenol

Primary Screening
(e.g., Antioxidant, Antimicrobial Assays)

Hit Identification
(Activity > Threshold?)

Secondary Screening
(e.g., Cytotoxicity, Enzyme Inhibition)

Yes

Inactive/Discard

No

Lead Optimization
(SAR Studies)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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